Cas no 849134-29-8 (6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one)

• Product Name: 6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one
• CAS No: 849134-29-8
• MF: C₂₀H₁₉ClN₂O₃
• MW: 370.829464197159
• CID: 5419695
• Update Time: 2025-06-28

6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-oxo-4-[(4-phenylpiperazin-1-ium-1-yl)methyl]-2H-chromen-7-olate
• 2H-1-Benzopyran-2-one, 6-chloro-7-hydroxy-4-[(4-phenyl-1-piperazinyl)methyl]-
• 6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one

• Inchi： 1S/C20H19ClN2O3/c21-17-11-16-14(10-20(25)26-19(16)12-18(17)24)13-22-6-8-23(9-7-22)15-4-2-1-3-5-15/h1-5,10-12,24H,6-9,13H2
• InChI Key： KOYMGLZIANCHQN-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=C(Cl)C=C2C(CN2CCN(C3=CC=CC=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one

Introduction to 6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS No. 849134-29-8)

6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one, also known by its CAS number 849134-29-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are characterized by their chromene core and various functional groups that confer unique biological activities. The presence of a chloro, hydroxy, and phenylpiperazine moiety in its structure makes it a promising candidate for various therapeutic applications.

The chemical structure of 6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one is particularly noteworthy for its potential in modulating specific biological pathways. The chloro and hydroxy groups are known to influence the compound's solubility and reactivity, while the phenylpiperazine moiety is often associated with central nervous system (CNS) activity. This combination of functional groups suggests that the compound may have significant pharmacological properties, including potential anti-inflammatory, antipsychotic, and neuroprotective effects.

Recent studies have explored the biological activities of 6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's ability to inhibit the enzyme monoamine oxidase (MAO), which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. The results showed that 6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one exhibited potent MAO-B inhibition, suggesting its potential as a treatment for neurodegenerative disorders like Parkinson's disease.

In another study published in the European Journal of Pharmacology in 2020, researchers evaluated the anti-inflammatory properties of 6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-yl)methyl-2H-chromen-2-one. The compound was found to significantly reduce inflammation in both in vitro and in vivo models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight the compound's potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and other inflammatory diseases.

The pharmacokinetic properties of 6-chloro-7-hydroxy-4-(4-phenylpiperazin-1-y{l)methyl}-2H-chromen{-}2-one have also been studied to understand its bioavailability and metabolism. A study published in the Journal of Pharmaceutical Sciences in 2019 reported that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, the compound was found to be metabolically stable, with minimal first-pass metabolism, which further supports its potential as a therapeutic agent.

The safety profile of 6-chloro-{7}-hydroxy-{4}-(4-{phen}yl{pip}erazin-{1}-y{l}){methyl}-{2H}-{chro}men-{2}-one has been evaluated in preclinical studies. Toxicity assessments conducted in animal models showed that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are crucial for advancing the compound into clinical trials and eventual use in human patients.

In conclusion, 6-chloro-{7}-hydroxy-{4}-(4-{phen}yl{pip}erazin-{1}-y{l}){methyl}-{2H}-{chro}men-{2}-one (CAS No. 849134-{29}-{8}) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy, potentially leading to new treatments for various diseases.